methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate

• IUPAC Name: methyl 3-[2-(4-chloro-N-methylsulfonylanilino)propanoylamino]-2-methylbenzoate
• InChI: InChI=1S/C19H21ClN2O5S/c1-12-16(19(24)27-3)6-5-7-17(12)21-18(23)13(2)22(28(4,25)26)15-10-8-14(20)9-11-15/h5-11,13H,1-4H3,(H,21,23)
• InChI Key: AMOVPOZVPFEKAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C(C)N(C2=CC=C(C=C2)Cl)S(=O)(=O)C)C(=O)OC
• Molecular Formula: C19H21ClN2O5S
• Molecular Weight: 424.9 g/mol

Description

Methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate, also known as MK-677, is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) in the body. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various medical conditions.

Mechanism of Action

Methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate works by stimulating the release of growth hormone and IGF-1 in the body. It does this by binding to the ghrelin receptor, which is found in the hypothalamus and pituitary gland. Activation of the ghrelin receptor leads to an increase in the release of growth hormone and IGF-1, which can have a range of physiological effects.
Biochemical and physiological effects:
The main biochemical and physiological effects of methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate include an increase in lean body mass, an increase in bone density, and a reduction in body fat. It has also been shown to improve insulin sensitivity and reduce inflammation. Additionally, methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate has been shown to improve cognitive function and promote wound healing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate in lab experiments is its ability to stimulate the release of growth hormone and IGF-1, which can have a range of physiological effects. However, there are also some limitations to using methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate in lab experiments. For example, the compound has a relatively short half-life, which can make it difficult to maintain stable levels in the body over an extended period of time. Additionally, the compound can be expensive, which can limit its use in some experiments.

Future Directions

There are several future directions for research on methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate. One area of interest is its potential use in the treatment of age-related conditions such as sarcopenia and cognitive decline. Additionally, there is interest in studying the compound's effects on bone health and wound healing. Finally, there is potential for the development of new compounds that target the ghrelin receptor and have similar effects to methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate but with improved pharmacokinetic properties.

Scientific Research Applications

Methyl 3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}-2-methylbenzoate has been extensively studied for its potential therapeutic applications in various medical conditions such as growth hormone deficiency, osteoporosis, and muscle wasting. It has also been studied for its potential use in improving cognitive function, reducing inflammation, and promoting wound healing.